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Compound of Interest

Compound Name: 1-Bromo-3-ethoxy-2-iodobenzene

Cat. No.: B1519773 Get Quote

Introduction: A Proactive Approach to Safety
with Novel Compounds
In the landscape of drug discovery and fine chemical synthesis, novel halogenated aromatic

compounds like 1-Bromo-3-ethoxy-2-iodobenzene are valuable building blocks. Their utility

stems from the differential reactivity of the halogen substituents, which allows for selective,

stepwise functionalization in cross-coupling reactions. However, the very novelty that makes

these compounds synthetically interesting often means a lack of comprehensive safety and

toxicology data.

This guide provides a robust safety framework for 1-Bromo-3-ethoxy-2-iodobenzene by

extrapolating from well-documented, structurally related halo- and alkoxy-benzenes. The core

principle is to anticipate potential hazards based on the known toxicological profiles of the

bromo-, iodo-, and ethoxy-benzene functionalities. This proactive, analog-based risk

assessment is a cornerstone of safe laboratory practice when dealing with new chemical

entities.

Compound Identification and Predicted
Physicochemical Properties
While experimental data for 1-Bromo-3-ethoxy-2-iodobenzene is scarce, we can infer its

general properties. The presence of iodine and bromine atoms suggests a high molecular
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weight and density. Similar compounds, such as 1-Bromo-2-iodo-3-methoxybenzene, are solids

at room temperature, and it is prudent to assume a similar physical state for the title compound.

Property
Predicted Value /
Information

Rationale / Source Analogy

Molecular Formula C8H8BrIO Derived from structure

Molecular Weight 342.96 g/mol Calculated from formula

Appearance

Likely a solid (white to light

yellow/brown) or a high-boiling

liquid.[1][2]

Analogy with similar

substituted iodobenzenes

which are often solids or

liquids.[1][2]

Solubility

Insoluble in water; likely

soluble in common organic

solvents (e.g., chloroform,

ethyl acetate).[3]

Common for non-polar organic

compounds.[3]

Stability

Likely stable under normal

conditions, but potentially light-

sensitive.[4][5]

A common characteristic of

iodinated aromatic

compounds.[4][5]

Hazard Identification and GHS Classification
(Predicted)
Based on the GHS classifications of analogous compounds such as 1-bromo-2-iodobenzene,

1-bromo-3-iodobenzene, and other halogenated benzenes, 1-Bromo-3-ethoxy-2-
iodobenzene should be handled as a hazardous substance. The predicted GHS classification

is as follows:
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Hazard Class Category Hazard Statement Source Analogy

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[4][6][7][8][9]

Consistent across

numerous bromo-

iodobenzene

derivatives.[4][6][7][8]

[9]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation.[4][6][7]

[8][9]

A standard

classification for this

chemical class.[4][6]

[7][8][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation.[4]

[6][9][10]

Inhalation of vapors or

dust is a likely route of

exposure leading to

respiratory tract

irritation.[4][6][9][10]

Signal Word:Warning

Precautionary Statements (selected):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][7][9][10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][10][11]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][9]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4][7][8]

Experimental Protocols: Safe Handling and Use
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Adherence to a strict protocol is critical. The following steps are mandatory for any researcher

handling 1-Bromo-3-ethoxy-2-iodobenzene.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary principle is to minimize all routes of exposure.

Ventilation: All manipulations (weighing, transferring, reactions) must be conducted inside a

certified chemical fume hood.[11]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[9][12] Standard

safety glasses are insufficient.

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for any signs of

degradation or puncture before use.[9][12]

Body Protection: A lab coat must be worn and kept buttoned. For larger quantities, consider

a chemical-resistant apron.

Step-by-Step Handling Protocol
Preparation: Designate a specific area within the fume hood for the experiment. Ensure all

necessary equipment, including waste containers, is present.

Weighing: If the compound is a solid, weigh it directly into the reaction vessel inside the fume

hood. If it is a liquid, transfer it via syringe or cannula.

Reaction Setup: Perform all additions and manipulations within the fume hood. Ensure the

reaction apparatus is secure.

Post-Reaction: Quench the reaction carefully. All work-up procedures must also be

conducted in the fume hood.

Decontamination: Clean all glassware and equipment thoroughly. Wipe down the work area

in the fume hood after completion.
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Emergency Procedures Workflow
In the event of an exposure or spill, a rapid and correct response is crucial.

Accidental Exposure Response
Caption: Workflow for responding to accidental exposure.

Spill Management Protocol
Evacuate: Alert personnel and evacuate the immediate area.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Contain: For liquid spills, use an inert absorbent material like sand or vermiculite.[7] For solid

spills, carefully sweep up the material to avoid raising dust.[9]

Collect: Place the absorbed/swept material into a sealed, labeled container for hazardous

waste.[9]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Stability, Reactivity, and Storage
Stability: The compound is likely stable under normal laboratory conditions but should be

considered potentially light-sensitive.[4][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong

acids.[4][5]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, hydrogen bromide, and hydrogen iodide.[6]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7]

Protect from light.[5][12] A storage temperature of -20°C to -80°C is recommended for long-

term stability, especially for research-grade materials.[13]

Disposal Considerations
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All waste containing 1-Bromo-3-ethoxy-2-iodobenzene must be treated as hazardous.

Waste Streams: Segregate waste into solid and liquid hazardous waste streams.

Containerization: Use clearly labeled, sealed containers.

Disposal: Dispose of waste through a licensed hazardous waste disposal company, in

accordance with all federal, state, and local regulations.[4][6][14] Do not empty into drains.[4]

Conclusion: A Culture of Safety
The responsible use of novel chemical entities like 1-Bromo-3-ethoxy-2-iodobenzene
underpins the integrity and success of research and development. While this guide provides a

thorough safety framework based on the best available analog data, it is not a substitute for a

comprehensive, institution-specific risk assessment. Researchers are encouraged to

continuously seek new information and to foster a laboratory culture where safety is

paramount. By treating unknown compounds with informed caution, we can drive innovation

without compromising the well-being of scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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